Cas no 878065-05-5 (N-(4-benzyl-5-{(hydroxycarbamoyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide)

• Product Name: N-(4-benzyl-5-{(hydroxycarbamoyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide
• CAS No: 878065-05-5
• MF: C₂₀H₂₁N₅O₄S
• MW: 427.47684264183
• CID: 6251121
• PubChem ID: 16194868
• Update Time: 2025-05-30

N-(4-benzyl-5-{(hydroxycarbamoyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-benzyl-5-{(hydroxycarbamoyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide
• 878065-05-5
• DTXSID301325593
• N-[(4-benzyl-5-{[(hydroxycarbamoyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide
• MLS000686132
• SMR000324173
• N-[[4-benzyl-5-[2-(hydroxyamino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• HMS2750I22
• AKOS024653375
• N-((4-benzyl-5-((2-(hydroxyamino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide
• CHEMBL1716536
• F2502-0003

• Inchi： 1S/C20H21N5O4S/c1-29-16-9-7-15(8-10-16)19(27)21-11-17-22-23-20(30-13-18(26)24-28)25(17)12-14-5-3-2-4-6-14/h2-10,28H,11-13H2,1H3,(H,21,27)(H,24,26)
• InChI Key： RJNQCYXKNWHMBU-UHFFFAOYSA-N
• SMILES： S(CC(NO)=O)C1=NN=C(CNC(C2C=CC(=CC=2)OC)=O)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 427.13142534g/mol
• Monoisotopic Mass: 427.13142534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 144Ų

Additional information on N-(4-benzyl-5-{(hydroxycarbamoyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide

N-(4-benzyl-5-{(hydroxycarbamoyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide: A Comprehensive Overview

The compound with CAS No 878065-05-5, known as N-(4-benzyl-5-{(hydroxycarbamoyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of heterocyclic compounds that have been extensively studied for their role in drug discovery and development.

N-(4-benzyl-5-{(hydroxycarbamoyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide is characterized by its complex structure, which includes a triazole ring system and a benzamide moiety. The triazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms and one sulfur atom. This structure contributes to the compound's stability and bioavailability, making it a promising candidate for various pharmacological applications.

Recent studies have highlighted the potential of this compound in the treatment of inflammatory diseases. The presence of the hydroxycarbamoyl group in the molecule has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, the benzamide moiety enhances the compound's ability to cross cellular membranes, thereby improving its bioavailability and efficacy.

The synthesis of N-(4-benzyl-5-{(hydroxycarbamoyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized the synthetic pathway to achieve high yields and purity levels, ensuring that the compound can be produced on a larger scale for preclinical studies.

One of the most exciting developments in this field is the use of computational chemistry tools to predict the pharmacokinetic properties of N-(4-benzyl.... By employing molecular docking studies and quantitative structure-property relationship (QSPR) models, scientists have been able to predict the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These predictions have been validated through in vitro experiments, further confirming the compound's suitability as a drug candidate.

Furthermore, N-(4-benzyl... has shown potential as an inhibitor of certain protein kinases involved in cancer progression. Preclinical studies have demonstrated its ability to suppress tumor growth in animal models by targeting key signaling pathways. These findings suggest that this compound could be developed into a novel anticancer agent with minimal side effects compared to conventional chemotherapy drugs.

In terms of manufacturing and quality control, the production of N-(4-benzyl... adheres to stringent Good Manufacturing Practices (GMP) guidelines. This ensures that the final product meets regulatory standards for safety and efficacy. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure product consistency and purity.

The commercialization of N-(4-benzyl... is expected to contribute significantly to the pharmaceutical industry. Its unique combination of anti-inflammatory and anticancer properties positions it as a versatile therapeutic agent with broad applications. As research continues to uncover new insights into its mechanism of action and clinical efficacy, this compound holds immense promise for improving patient outcomes in various disease states.

In conclusion, N-(4-benzyl... represents a cutting-edge advancement in medicinal chemistry. Its innovative structure, supported by robust scientific evidence from recent studies, underscores its potential as a groundbreaking therapeutic agent. As further research unfolds, this compound is poised to make a lasting impact on modern medicine.